(E)-1-(3-Chlorophenyl)-3-methyl-4-((5-(2-nitrophenyl)furan-2-yl)methylene)-1H-pyrazol-5(4H)-one
(E)-1-(3-Chlorophenyl)-3-methyl-4-((5-(2-nitrophenyl)furan-2-yl)methylene)-1H-pyrazol-5(4H)-one
Brand Name:
Vulcanchem
CAS No.:
5843-00-5
VCID:
VC0388517
InChI:
InChI=1S/C21H14ClN3O4/c1-13-18(21(26)24(23-13)15-6-4-5-14(22)11-15)12-16-9-10-20(29-16)17-7-2-3-8-19(17)25(27)28/h2-12H,1H3/b18-12+
SMILES:
CC1=NN(C(=O)C1=CC2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-])C4=CC(=CC=C4)Cl
Molecular Formula:
C21H14ClN3O4
Molecular Weight:
407.8g/mol
(E)-1-(3-Chlorophenyl)-3-methyl-4-((5-(2-nitrophenyl)furan-2-yl)methylene)-1H-pyrazol-5(4H)-one
CAS No.: 5843-00-5
Main Products
VCID: VC0388517
Molecular Formula: C21H14ClN3O4
Molecular Weight: 407.8g/mol
| CAS No. | 5843-00-5 |
|---|---|
| Product Name | (E)-1-(3-Chlorophenyl)-3-methyl-4-((5-(2-nitrophenyl)furan-2-yl)methylene)-1H-pyrazol-5(4H)-one |
| Molecular Formula | C21H14ClN3O4 |
| Molecular Weight | 407.8g/mol |
| IUPAC Name | (4E)-2-(3-chlorophenyl)-5-methyl-4-[[5-(2-nitrophenyl)furan-2-yl]methylidene]pyrazol-3-one |
| Standard InChI | InChI=1S/C21H14ClN3O4/c1-13-18(21(26)24(23-13)15-6-4-5-14(22)11-15)12-16-9-10-20(29-16)17-7-2-3-8-19(17)25(27)28/h2-12H,1H3/b18-12+ |
| Standard InChIKey | ZMKDOSCDTFXBMX-LDADJPATSA-N |
| Isomeric SMILES | CC\1=NN(C(=O)/C1=C/C2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-])C4=CC(=CC=C4)Cl |
| SMILES | CC1=NN(C(=O)C1=CC2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-])C4=CC(=CC=C4)Cl |
| Canonical SMILES | CC1=NN(C(=O)C1=CC2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-])C4=CC(=CC=C4)Cl |
| PubChem Compound | 5290026 |
| Last Modified | Nov 11 2021 |
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